Cas no 55476-44-3 (N-2-(2,4-dichlorophenoxy)phenylbenzenesulfonamide)
N-2-(2,4-dichlorophenoxy)phenylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-2-(2,4-dichlorophenoxy)phenylbenzenesulfonamide
- Benzenesulfonamide, N-[2-(2,4-dichlorophenoxy)phenyl]-
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- Inchi: 1S/C18H13Cl2NO3S/c19-13-10-11-17(15(20)12-13)24-18-9-5-4-8-16(18)21-25(22,23)14-6-2-1-3-7-14/h1-12,21H
- InChI Key: CQWIRECAWNZAKP-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=CC=C2OC2=CC=C(Cl)C=C2Cl)(=O)=O)=CC=CC=C1
N-2-(2,4-dichlorophenoxy)phenylbenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26867119-0.05g |
N-[2-(2,4-dichlorophenoxy)phenyl]benzenesulfonamide |
55476-44-3 | 95.0% | 0.05g |
$2755.0 | 2025-03-20 |
N-2-(2,4-dichlorophenoxy)phenylbenzenesulfonamide Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on N-2-(2,4-dichlorophenoxy)phenylbenzenesulfonamide
Comprehensive Overview of N-2-(2,4-dichlorophenoxy)phenylbenzenesulfonamide (CAS No. 55476-44-3)
N-2-(2,4-dichlorophenoxy)phenylbenzenesulfonamide, with the CAS number 55476-44-3, is a specialized organic compound that has garnered significant attention in both academic and industrial research. This compound, often referred to by its systematic name, belongs to the class of sulfonamide derivatives, which are known for their diverse applications in pharmaceuticals, agrochemicals, and material science. The unique structural features of this molecule, including the dichlorophenoxy and benzenesulfonamide moieties, contribute to its distinct chemical and biological properties.
In recent years, the demand for sulfonamide-based compounds has surged due to their potential in drug discovery and development. Researchers are particularly interested in the N-2-(2,4-dichlorophenoxy)phenylbenzenesulfonamide structure because of its ability to interact with biological targets, such as enzymes and receptors. This interaction makes it a promising candidate for the design of novel therapeutics. For instance, sulfonamides are widely explored for their anti-inflammatory, antimicrobial, and anticancer properties, aligning with current trends in precision medicine and targeted therapy.
The synthesis and characterization of CAS No. 55476-44-3 involve advanced organic chemistry techniques, including nucleophilic substitution and cross-coupling reactions. These methods are critical for achieving high purity and yield, which are essential for both research and commercial applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm the identity and purity of this compound. Such rigorous quality control ensures its suitability for further studies and applications.
Beyond pharmaceuticals, N-2-(2,4-dichlorophenoxy)phenylbenzenesulfonamide has potential applications in agrochemicals. The dichlorophenoxy group, in particular, is a common motif in herbicides and pesticides, suggesting that this compound could be explored for crop protection. With the growing emphasis on sustainable agriculture and reduced environmental impact, researchers are investigating eco-friendly derivatives of such compounds to minimize toxicity while maintaining efficacy.
Another area of interest is the role of sulfonamide derivatives in material science. These compounds can be incorporated into polymers and coatings to enhance their mechanical and chemical properties. For example, sulfonamide-containing polymers may exhibit improved thermal stability and resistance to degradation, making them valuable for industrial applications. The versatility of CAS No. 55476-44-3 underscores its importance across multiple disciplines.
From an environmental perspective, the biodegradability and ecological impact of N-2-(2,4-dichlorophenoxy)phenylbenzenesulfonamide are subjects of ongoing research. Regulatory agencies and environmental scientists are keen to understand the compound's persistence and potential effects on ecosystems. This aligns with the broader societal focus on green chemistry and the development of sustainable chemical processes.
In summary, N-2-(2,4-dichlorophenoxy)phenylbenzenesulfonamide (CAS No. 55476-44-3) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and properties make it a valuable subject for research and development, particularly in the context of emerging trends such as precision medicine, sustainable agriculture, and advanced materials. As scientific understanding of this compound deepens, its applications are likely to expand, offering new opportunities for innovation and discovery.
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